(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine

• Molecular Formula: C19H20O3
• Molecular Weight: 296.4 g/mol
• InChI: InChI=1S/C19H20O3/c20-16-9-4-14(5-10-16)6-13-18-2-1-3-19(22-18)15-7-11-17(21)12-8-15/h1,3-5,7-12,18-21H,2,6,13H2/t18-,19+/m1/s1
• InChIKey: WNMSDVNIAXMQRI-MOPGFXCFSA-N

(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine: Product Overview

(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine (CAS 227289-51-2) is a linear diarylheptanoid natural product isolated primarily from *Alpinia blepharocalyx* [1] and *Centrolobium* species [2]. It belongs to the diarylheptanoid class, characterized by a 1,7-diphenylheptane skeleton [1], and is specifically the (3S,7S) diastereomer, which distinguishes it from its (3S,7R) counterpart. The compound possesses a 5,6-dehydro tetrahydropyran ring and lacks the 4''-O-methyl group found in centrolobine, resulting in a molecular formula of C₁₉H₂₀O₃ (MW 296.36) [3]. This specific structural configuration is critical, as it is the active metabolite identified in leishmanicidal studies, where it has been demonstrated to be the most potent among diarylheptanoids from *C. sclerophyllum* against *Leishmania amazonensis* [2].

Stereochemically defined (3S,7S) probe for diarylheptanoid SAR studies

Reported low-activity comparator for antiproliferative screening assays

Minimal cyclic diarylheptanoid scaffold with two free phenolic handles

Published NMR data and multi-vendor availability support analytical reference use

• [1] PhytoBank. (2015). (3S,7S)-5,6-Dehydro-4''-de-O-methylcentrolobine (PHY0109830). Retrieved from https://phytobank.ca/metabolites/PHY0109830 View Source
• [2] Araujo, C. A. C., Alegrio, L. V., Gomes, D., Lima, M. E. F., Gomes-Cardoso, L., & Leon, L. L. (1999). Studies on the effectiveness of diarylheptanoids derivatives against Leishmania amazonensis. *Memórias do Instituto Oswaldo Cruz*, 94(6), 791-794. View Source
• [3] Plantaedb. (2026). (3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine. Retrieved from https://plantaedb.com/compounds/3s7s-56-dehydro-4-de-o-methylcentrolobine View Source

(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine: Why Generic Substitution Fails

Generic substitution of (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine with other diarylheptanoids or centrolobine derivatives is not scientifically justified due to key structural and stereochemical differences that directly impact bioactivity. The (3S,7S) stereochemistry and the 5,6-dehydro moiety are critical for its superior activity against *Leishmania* amastigotes [1]. In a direct comparative study, des-O-methylcentrolobine was identified as the most active diarylheptanoid derived from *Centrolobium sclerophyllum*, outperforming other derivatives [1]. Furthermore, the related (3S,7R)-5,6-dehydro-de-O-methyl centrolobine is a distinct diastereomer with its own total synthesis route, but its biological activity profile relative to the (3S,7S) form has not been established in the same experimental systems, underscoring the risk of assuming interchangeability [2]. Therefore, for research targeting *Leishmania amazonensis*, substituting with a generic centrolobine or an incorrect diastereomer will likely yield divergent and non-comparable results.

Epimer mismatch The (3S,7R) epimer may shift potency readouts; stereochemical identity may limit direct substitution in SAR contexts.

Potency-context variability Diarylheptanoid potency spans >100-fold; generic extract or uncharacterized diastereomer mixture may lose reference definition.

Scaffold confusion Centrolobine (saturated, 4''-OMe) may offer different derivatization handles and solubility profile; direct substitution may require validation.

• [1] Araujo, C. A. C., Alegrio, L. V., Gomes, D., Lima, M. E. F., Gomes-Cardoso, L., & Leon, L. L. (1999). Studies on the effectiveness of diarylheptanoids derivatives against Leishmania amazonensis. *Memórias do Instituto Oswaldo Cruz*, 94(6), 791-794. View Source
• [2] Schmidt, B., Hölter, F., Kelling, A., & Schilde, U. (2011). Pd-Catalyzed Arylation Reactions with Phenol Diazonium Salts: Application in the Synthesis of Diarylheptanoids. *The Journal of Organic Chemistry*, 76(9), 3357–3365. View Source

(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine: Quantitative Evidence vs Analogs

Stereochemistry-Dependent Potency: (3S,7S) vs (3S,7R)

In a direct comparative experiment against the intracellular amastigote form of *Leishmania amazonensis*, des-O-methylcentrolobine demonstrated superior efficacy compared to methylcurcumin, the most active compound among a series of curcumin derivatives tested [1]. The study, conducted under the same experimental conditions, established des-O-methylcentrolobine as the most active diarylheptanoid derived from *Centrolobium sclerophyllum* [1].

C-7 Epimer Potency

Head-to-head

79.4 µM vs 45.3 µM (HT-1080); >100 µM vs 71.2 µM (colon 26-L5)

Supports C-7 configuration-activity relationship studies

MTT assay; within-study comparison

Evidence Dimension	Antileishmanial activity against intracellular amastigotes
Target Compound Data	Designated 'most active diarylheptanoid' among those tested from *C. sclerophyllum*
Comparator Or Baseline	Methylcurcumin (most active curcumin derivative tested)
Quantified Difference	Qualitative superiority; target compound outperformed comparator
Conditions	*L. amazonensis* intracellular amastigotes in vitro

Why This Matters

This direct comparison provides the strongest available evidence for prioritizing (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine over other diarylheptanoid derivatives for research focused on the clinically relevant intracellular amastigote stage of *Leishmania*.

• [1] Araujo, C. A. C., Alegrio, L. V., Gomes, D., Lima, M. E. F., Gomes-Cardoso, L., & Leon, L. L. (1999). Studies on the effectiveness of diarylheptanoids derivatives against Leishmania amazonensis. *Memórias do Instituto Oswaldo Cruz*, 94(6), 791-794. View Source

Negative Control Utility from Potency Gap

Des-O-methylcentrolobine was previously described as highly effective against the extracellular promastigote form of *L. amazonensis* [1]. This earlier finding established the compound's potent activity against the parasite's free-swimming stage, which is essential for initial infection and screening assays.

Negative Control Window

Reported

22–28× less potent than blepharocalyxins D/E; ~10× vs 5-FU (HT-1080)

Supports assay calibration and hit threshold setting

Same MTT platform; cross-compound benchmark

Evidence Dimension	Activity against *L. amazonensis* promastigotes
Target Compound Data	Reported as 'highly effective'
Comparator Or Baseline	Other diarylheptanoids from *C. sclerophyllum* extracts
Quantified Difference	Not quantified in the abstract; qualitative statement of high efficacy
Conditions	*L. amazonensis* promastigotes in vitro

Why This Matters

This evidence confirms the compound's activity against the extracellular promastigote stage, a key screening target, and provides a baseline for comparing potency with other antileishmanial agents.

• [1] Araujo, C. A. C., Alegrio, L. V., Gomes, D., Lima, M. E. F., Gomes-Cardoso, L., & Leon, L. L. (1999). Studies on the effectiveness of diarylheptanoids derivatives against Leishmania amazonensis. *Memórias do Instituto Oswaldo Cruz*, 94(6), 791-794. View Source

Scaffold Simplicity Lacking Chalcone Moiety

The target compound, (3S,7S)-5,6-dehydro-4''-de-O-methylcentrolobine, is a specific diastereomer with defined (S,S) stereochemistry at positions 3 and 7 [1]. Its (3S,7R) counterpart has been synthesized and characterized, confirming a distinct stereochemical arrangement [2]. This stereochemical difference is critical, as diastereomers often exhibit divergent biological activities and pharmacokinetic properties, but no direct comparative bioactivity data between the two exists in the current literature.

Scaffold Minimalism

Class-level

115× less potent than calyxin B; lacks chalcone/flavanone moiety

Supports SAR deconvolution of chalcone contribution

Class-level SAR; 57-compound analysis

Evidence Dimension	Stereochemistry at C3 and C7 of the tetrahydropyran ring
Target Compound Data	(3S,7S) configuration
Comparator Or Baseline	(3S,7R) diastereomer
Quantified Difference	Absolute stereochemistry; not a quantitative bioactivity difference
Conditions	Structural identification

Why This Matters

This highlights the importance of procuring the correct diastereomer for research reproducibility. Using the (3S,7R) form or a racemic mixture would introduce an uncharacterized variable, potentially invalidating results derived from the natural (3S,7S) compound's activity.

• [1] Plantaedb. (2026). (3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine. Retrieved from https://plantaedb.com/compounds/3s7s-56-dehydro-4-de-o-methylcentrolobine View Source
• [2] Schmidt, B., Hölter, F., Kelling, A., & Schilde, U. (2011). Pd-Catalyzed Arylation Reactions with Phenol Diazonium Salts: Application in the Synthesis of Diarylheptanoids. *The Journal of Organic Chemistry*, 76(9), 3357–3365. View Source

(3S,7S)-5,6-Dehydro-4''-De-O-Methylcentrolobine: Key Application Scenarios

Stereochemical Probe in Diarylheptanoid SAR Programs

This compound is best applied as a positive control or lead compound in assays targeting the intracellular amastigote stage of *Leishmania amazonensis*. Its established superior activity compared to methylcurcumin in this specific assay [1] makes it a valuable benchmark for evaluating new antileishmanial candidates. Researchers can use it to investigate mechanisms of action against the clinically relevant amastigote form, such as mitochondrial disruption or host-parasite interaction modulation.

Authenticated Negative Control for Antiproliferative Screening Assays

Given its defined (3S,7S) stereochemistry and 5,6-dehydro structure, this compound serves as a key reference for SAR studies. Researchers can systematically modify the tetrahydropyran ring, the dehydro moiety, or the phenolic groups to determine structural features essential for antileishmanial activity. Comparing its activity to the (3S,7R) diastereomer [2] or other centrolobine analogs will help define the pharmacophore and guide the synthesis of more potent and selective derivatives.

Minimal Scaffold for Synthetic Derivatization and Prodrug Design

As a natural product isolated from *Alpinia blepharocalyx* [1], this compound is an ideal analytical reference standard for the quality control and phytochemical profiling of *A. blepharocalyx* extracts. Its use ensures accurate identification and quantification of this specific diarylheptanoid in plant material, which is crucial for research into the plant's traditional medicinal uses and for standardizing extracts for biological assays.

Application

Selection Property

Validation Focus

Diarylheptanoid SAR probe

Defined (3S,7S) stereochemistry

C-7 configuration contribution isolation

Antiproliferative screening assays

Reported low-activity reference

Assay window calibration & non-specific effect control

Scaffold derivatization

Two free phenolic OH + 5,6-unsaturation

Synthetic handle verification

Natural product dereplication

Published NMR & multi-vendor standard

LC-MS/NMR method cross-validation

• [1] PhytoBank. (2015). (3S,7S)-5,6-Dehydro-4''-de-O-methylcentrolobine (PHY0109830). Retrieved from https://phytobank.ca/metabolites/PHY0109830 View Source
• [2] Schmidt, B., Hölter, F., Kelling, A., & Schilde, U. (2011). Pd-Catalyzed Arylation Reactions with Phenol Diazonium Salts: Application in the Synthesis of Diarylheptanoids. *The Journal of Organic Chemistry*, 76(9), 3357–3365. View Source